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Compound of Interest

Compound Name: 6,8-Difluoroquinoline

Cat. No.: B127152

Essential Safety and Handling Guide for 6,8-
Difluoroquinoline

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety and logistical information for the handling
and disposal of 6,8-Difluoroquinoline. The following procedural guidance is designed to
ensure the safe execution of laboratory operations and to serve as a trusted resource for
chemical handling protocols.

Hazard Identification and Quantitative Data

While a comprehensive Safety Data Sheet (SDS) for 6,8-Difluoroquinoline is not readily
available, data from suppliers and predicted values provide critical safety information. It is
imperative to handle this compound with caution, assuming it possesses hazards similar to
other fluoroquinoline derivatives.

Table 1: Physical and Chemical Properties of 6,8-Difluoroquinoline
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Property Value Source

CAS Number 145241-75-4 Supplier Data
Molecular Formula CoHsF2N Supplier Data
Molecular Weight 165.14 g/mol Supplier Data
Physical Form Solid Supplier Data
Purity >98% Supplier Data
Predicted Boiling Point 235.0+20.0°C Predicted Data
Predicted Density 1.319 + 0.06 g/cm3 Predicted Data
Storage Temperature Room Temperature Supplier Data

Table 2: Hazard and Precautionary Statements
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Category

Statement

Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapours/spray.

P280: Wear protective gloves/protective

clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON
CENTER/doctor if you feel unwell.

P302+P352: IF ON SKIN: Wash with plenty of

soap and water.

P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to mitigate the risks of exposure when handling

6,8-Difluoroquinoline.

Table 3: Recommended Personal Protective Equipment
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Activity Required PPE

- Nitrile gloves (double-gloving recommended)-
Chemical-resistant laboratory coat- Safety

Routine Handling & Weighing o _ _
glasses with side shields or chemical splash

goggles

- Nitrile gloves (double-gloving recommended)-
] ] Chemical-resistant laboratory coat- Chemical
Transfer of Solids & Solutions _ _ _ _
splash goggles- Face shield (if there is a risk of

splashing)

- Chemical-resistant gloves (e.g., nitrile)-
Disposable chemical-resistant coveralls-

Spill Cleanup Chemical splash goggles- Air-purifying
respirator with an organic vapor cartridge and a

particulate pre-filter

Operational Plan: Step-by-Step Handling Protocol

This protocol is adapted from the synthesis and handling of similar solid fluoroaromatic
compounds and provides a framework for the safe handling of 6,8-Difluoroquinoline.

Preparation and Weighing

o Designated Area: All handling of solid 6,8-Difluoroquinoline must be conducted in a
designated area, such as a certified chemical fume hood, to minimize inhalation exposure.

» Pre-Weighing: Before weighing, ensure the analytical balance is clean and calibrated. Place
a clean, creased weighing paper or a weighing boat on the balance and tare to zero.

o Transfer: Using a clean spatula, carefully transfer the desired amount of 6,8-
Difluoroquinoline from the reagent bottle to the weighing paper. Avoid generating dust.

e Recording: Accurately record the weight of the compound.

o Post-Weighing: Securely close the reagent bottle and clean the spatula and weighing area.
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Transfer and Dissolution

o Transfer to Reaction Vessel: Carefully fold the weighing paper to create a makeshift funnel

and gently tap it to transfer the solid into the reaction vessel. If using a weighing boat,

carefully pour the solid into the vessel.

e Rinsing: To ensure a complete transfer, rinse the weighing paper or boat with a small amount

of the reaction solvent and add the rinsing to the reaction vessel.

» Dissolution: Add the desired solvent to the reaction vessel and initiate stirring to dissolve the

solid.

Disposal Plan

As a halogenated organic compound, 6,8-Difluoroquinoline and all contaminated materials

must be disposed of as hazardous waste.

Table 4: Disposal Guidelines

Waste Type

Disposal Procedure

Unused Solid Compound

- Collect in a clearly labeled, sealed container
designated for "Halogenated Solid Organic
Waste."

Contaminated Labware (e.g., weighing paper,

pipette tips)

- Place in a sealed, labeled hazardous waste
bag for "Solid Halogenated Waste."

Contaminated PPE (e.g., gloves, disposable lab
coat)

- Collect in a designated, sealed hazardous

waste container for incineration.

Liquid Waste (solutions containing 6,8-

Difluoroquinoline)

- Collect in a dedicated, sealed container
labeled "Halogenated Organic Liquid Waste."-
Do not mix with non-halogenated waste

streams.

Workflow and Logical Relationships
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The following diagrams illustrate the key workflows for handling and disposing of 6,8-
Difluoroquinoline.

Handling Workflow Disposal Workflow

( ) )

Click to download full resolution via product page

Caption: Safe Handling and Disposal Workflow for 6,8-Difluoroquinoline.
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Review SDS

Chemical Fume Hood

Safety Goggles

Lab Coat

Nitrile Gloves

Click to download full resolution via product page

 To cite this document: BenchChem. [Personal protective equipment for handling 6,8-
Difluoroquinoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127152#personal-protective-equipment-for-handling-
6-8-difluoroquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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